2-(2-Chlorophenyl)-1-ethylbenzimidazole
Overview
Description
2-(2-Chlorophenyl)-1-ethylbenzimidazole, commonly known as omeprazole, is a proton pump inhibitor (PPI) drug that is widely used to treat acid-related disorders such as gastroesophageal reflux disease (GERD), peptic ulcer disease, and Zollinger-Ellison syndrome. Omeprazole works by reducing the production of stomach acid, which helps to relieve symptoms associated with these conditions.
Mechanism of Action
Omeprazole works by irreversibly binding to the proton pump in the parietal cells of the stomach, which reduces the production of acid. This results in a decrease in the acidity of the stomach, which helps to relieve symptoms associated with acid-related disorders.
Biochemical and Physiological Effects:
In addition to its effects on the stomach, omeprazole has also been shown to have a number of other biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve bone density.
Advantages and Limitations for Lab Experiments
Omeprazole has a number of advantages for use in laboratory experiments, including its well-established synthesis method, its ability to target specific tissues and organs, and its well-documented mechanism of action. However, there are also limitations to its use, such as its potential for off-target effects and its limited solubility in water.
Future Directions
There are a number of future directions for research on omeprazole, including its potential use in the prevention and treatment of various diseases and conditions, its use as a drug delivery system, and its potential for the development of new and more effective 2-(2-Chlorophenyl)-1-ethylbenzimidazole drugs. Additionally, further research is needed to better understand the biochemical and physiological effects of omeprazole, as well as its potential for off-target effects and drug interactions.
Synthesis Methods
Omeprazole is synthesized through a multi-step process that involves the condensation of 2-mercaptobenzimidazole with 2-chloroacetophenone, followed by a series of reactions that result in the formation of the final product. The synthesis of omeprazole has been extensively studied and optimized over the years, resulting in a highly efficient and cost-effective manufacturing process.
Scientific Research Applications
Omeprazole has been widely studied for its therapeutic applications in the treatment of acid-related disorders. In addition, it has also been investigated for its potential use in the prevention and treatment of various other diseases and conditions, including cancer, osteoporosis, and cardiovascular disease. Omeprazole has also been studied for its potential use as a drug delivery system for other drugs, due to its ability to target specific tissues and organs.
properties
IUPAC Name |
2-(2-chlorophenyl)-1-ethylbenzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2/c1-2-18-14-10-6-5-9-13(14)17-15(18)11-7-3-4-8-12(11)16/h3-10H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQEJTZDQGARKAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1C3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chlorophenyl)-1-ethyl-1H-benzo[d]imidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,1-Bis(4-chlorophenyl)-2-[(4-methoxyphenyl)sulfonyl]-1-ethanol](/img/structure/B2766372.png)
![1,7-dimethyl-3-propyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2766379.png)
![N-[(3,4-Dimethoxyphenyl)methyl]-3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B2766381.png)
![Ethyl 2-[(4-formylpiperazine-1-carbonyl)amino]acetate](/img/structure/B2766384.png)
![N-(2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)benzamide hydrochloride](/img/structure/B2766387.png)
![8-(tert-butyl)-3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one](/img/structure/B2766394.png)